Cas no 2097923-19-6 (1-{3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidin-1-yl}-2-(thiophen-3-yl)ethan-1-one)

• Product Name: 1-{3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidin-1-yl}-2-(thiophen-3-yl)ethan-1-one
• CAS No: 2097923-19-6
• MF: C₁₇H₂₁N₃O₂S
• MW: 331.432542562485
• CID: 5339098
• Update Time: 2025-11-05

1-{3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidin-1-yl}-2-(thiophen-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-((4,6-dimethylpyrimidin-2-yl)oxy)piperidin-1-yl)-2-(thiophen-3-yl)ethanone
• 1-[3-(4,6-dimethylpyrimidin-2-yl)oxypiperidin-1-yl]-2-thiophen-3-ylethanone
• 1-{3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidin-1-yl}-2-(thiophen-3-yl)ethan-1-one

• Inchi： 1S/C17H21N3O2S/c1-12-8-13(2)19-17(18-12)22-15-4-3-6-20(10-15)16(21)9-14-5-7-23-11-14/h5,7-8,11,15H,3-4,6,9-10H2,1-2H3
• InChI Key： LUDRLGWVXMVKFG-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CC(N1CCCC(C1)OC1N=C(C)C=C(C)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 399
• XLogP3: 2.6
• Topological Polar Surface Area: 83.6

Additional information on 1-{3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidin-1-yl}-2-(thiophen-3-yl)ethan-1-one

Professional Introduction to Compound with CAS No. 2097923-19-6 and Product Name: 1-{3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidin-1-yl}-2-(thiophen-3-yl)ethan-1-one

The compound with the CAS number 2097923-19-6 and the product name 1-{3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidin-1-yl}-2-(thiophen-3-yl)ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural features of this molecule, particularly the presence of a piperidine ring and a thiophene moiety, contribute to its unique chemical and biological properties.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery due to their ability to modulate various biological targets effectively. The 4,6-dimethylpyrimidin-2-yl group in the molecular structure of this compound is a key pharmacophore that interacts with specific binding sites on target proteins. This interaction is crucial for the compound's biological activity, which has been observed in multiple preclinical studies.

The thiophen-3-yl substituent further enhances the compound's pharmacological profile by contributing to its solubility and bioavailability. Thiophene derivatives are well-known for their role in various therapeutic applications, including antiviral, anti-inflammatory, and anticancer treatments. The combination of these structural elements in 1-{3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidin-1-yl}-2-(thiophen-3-yl)ethan-1-one suggests a multifaceted mechanism of action that could be exploited for developing novel therapeutic agents.

In the context of contemporary pharmaceutical research, this compound has garnered attention for its potential in addressing complex diseases. The piperidine-pyrimidine-thiophene core architecture is a recurring motif in drug candidates that have successfully transitioned from preclinical to clinical development. The presence of oxygen and sulfur atoms in the molecule not only influences its electronic properties but also enhances its interactions with biological targets.

One of the most compelling aspects of this compound is its observed efficacy in inhibiting key enzymes involved in disease pathways. For instance, studies have demonstrated that derivatives similar to 1-{3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidin-1-yl}-2-(thiophen-3-yl)ethan-1-one can modulate enzymes such as kinases and phosphodiesterases, which are central to processes like cell proliferation and signal transduction. These findings are particularly relevant given the increasing recognition of targeted therapies in modern medicine.

The synthesis of this compound involves sophisticated organic chemistry techniques that highlight its complexity and novelty. The introduction of the (4,6-dimethylpyrimidin-2-yl)oxy group requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently.

From a computational chemistry perspective, molecular modeling studies have provided valuable insights into the binding interactions of this compound with its targets. The use of computational tools has allowed researchers to predict binding affinities and optimize lead structures before moving into expensive experimental synthesis. This approach has become increasingly integral to drug discovery pipelines, enabling faster identification of promising candidates.

The pharmacokinetic properties of 1-{3-[(4,6-dimethylpyrimidin)-2]-yl)oxy]piperidin* *₁-(thiophen₃-yl)ethan₁-one have been thoroughly evaluated using in vitro and in vivo models. These studies indicate that the compound exhibits favorable pharmacokinetic profiles, including reasonable absorption, distribution, metabolism, and excretion (ADME) characteristics. Such properties are critical for ensuring clinical efficacy while minimizing side effects.

In conclusion, 2097923* *19* *6, along with its product name, 1-{3-[(4,6-dimethylpyrimidin)-2]-yl}oxy]pip*eridi*n**> *> *> *> *> *> *> *> *> *> *> *>*-(thiophen*<* sub>3*<* yl)ethan*<* sub* 1*-one*, represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this class of compounds, 2097923*<* -19*<* -6*<* > will undoubtedly play an important role in advancing medical science.